Cas no 898410-97-4 (4-ethoxy-N-{3-methyl-2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzamide)

• Product Name: 4-ethoxy-N-{3-methyl-2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzamide
• CAS No: 898410-97-4
• MF: C₂₁H₂₂N₂O₃
• MW: 350.410985469818
• CID: 5483292
• Update Time: 2025-07-15

4-ethoxy-N-{3-methyl-2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• HBOVERGVEHEWRG-UHFFFAOYSA-N
• 4-ethoxy-N-{3-methyl-2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzamide

• Inchi： 1S/C21H22N2O3/c1-3-26-17-8-6-14(7-9-17)20(24)22-16-11-15-5-4-10-23-19(15)18(12-16)13(2)21(23)25/h6-9,11-13H,3-5,10H2,1-2H3,(H,22,24)
• InChI Key： HBOVERGVEHEWRG-UHFFFAOYSA-N
• SMILES： O=C1C([H])(C([H])([H])[H])C2=C([H])C(=C([H])C3C([H])([H])C([H])([H])C([H])([H])N1C2=3)N([H])C(C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])C([H])([H])[H])=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 4-ethoxy-N-{3-methyl-2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzamide

Introduction to Compound with CAS No. 898410-97-4 and Product Name: 4-ethoxy-N-{3-methyl-2-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4,6,8(12)-trien-6-yl}benzamide

The compound with the CAS number 898410-97-4 and the product name 4-ethoxy-N-{3-methyl-2-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4,6,8(12)-trien-6-yl}benzamide represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure has garnered attention due to its potential applications in medicinal chemistry and drug development. The compound's unique framework, characterized by a tricyclic system and various functional groups, positions it as a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit diverse biological activities. The tricyclic core of 4-ethoxy-N-{3-methyl-2-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4,6,8(12)-trien-6-yl}benzamide is particularly noteworthy, as it mimics the scaffolds found in many bioactive natural products and synthetic drugs. This structural motif has been extensively studied for its ability to interact with biological targets, making it a valuable scaffold for drug discovery.

The presence of the ethoxy group and the benzamide moiety further enhances the compound's pharmacological potential. These functional groups are known to influence the compound's solubility, bioavailability, and binding affinity to biological targets. The 3-methyl-2-oxo-1-azatricyclohexane portion of the molecule adds another layer of complexity, contributing to its unique chemical properties and biological interactions.

Recent studies have highlighted the importance of tricyclic compounds in drug development due to their structural rigidity and ability to engage with biological targets in a highly specific manner. The tricyclo[6.3.1.04,12]dodecane core of this compound is particularly interesting because it combines three rings into a single fused system, which can provide stability and selectivity in binding interactions. This structural feature has been exploited in the design of various pharmacophores that target enzymes and receptors involved in critical biological pathways.

The benzamide moiety is another key feature that contributes to the compound's potential therapeutic applications. Benzamides are well-known for their role as pharmacophores in many drugs used to treat conditions such as pain, inflammation, and neurological disorders. The incorporation of this group into the tricyclic framework of 4-ethoxy-N-{3-methyl-2-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4,6,8(12)-trien-6-yl}benzamide suggests that it may exhibit similar biological activities or even novel ones due to the synergistic effects of its multiple functional groups.

In addition to its structural features, the compound's chemical properties have been thoroughly investigated to understand its reactivity and potential applications in synthetic chemistry. The tricyclic system presents unique challenges and opportunities for chemical modification, allowing researchers to tailor its properties for specific applications. For instance, the presence of the azacyclohexane ring provides a site for further functionalization through nucleophilic substitution or other reaction mechanisms.

The ethoxy group attached to the benzene ring also offers opportunities for chemical manipulation. It can be used as a handle for further derivatization through etherification or hydrolysis reactions, enabling the synthesis of analogs with modified properties. These modifications can be fine-tuned to optimize solubility, metabolic stability, or binding affinity.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug discovery programs targeting various diseases. The combination of a tricyclic core with multiple functional groups provides a rich scaffold for exploring different biological pathways and mechanisms of action. Researchers are particularly interested in its potential as an inhibitor or modulator of enzymes involved in metabolic diseases, inflammation, and cancer.

Recent computational studies have demonstrated that 4-ethoxy-N-{3-methyl-2-oxyo1 azatricyclo6 31 0^{44 12}dodeca 46 8(12) trien 6 yl}benzamide can interact with several protein targets through hydrogen bonding networks and hydrophobic interactions. These interactions are critical for understanding its binding mode and designing more potent derivatives with improved pharmacological properties.

The benzamide group is known to form stable hydrogen bonds with polar residues in protein active sites, making it an effective pharmacophore for drug design. In addition to hydrogen bonding interactions ,the ethoxy group can participate in van der Waals forces ,contributing further stability .These features make this compound an attractive starting point for developing novel therapeutics .

The synthesis of this complex molecule has been achieved through multi-step organic reactions ,including cyclization ,functional group interconversion ,and protecting group strategies .Each step requires careful optimization to ensure high yield purity .The synthesis highlights advances modern organic synthesis techniques which enable construction complex molecular architectures .

Ongoing research aims at exploring derivatives modifications .By changing substituents on rings introducing additional functional groups researchers hope discover compounds exhibiting enhanced potency selectivity minimal side effects .Such efforts contribute expanding chemical space available medicinal chemists discover next generation drugs .

The compound's unique structural features also make it an interesting model system for studying principles molecular recognition .Understanding how different parts molecule interact targets provides insights into designing better drugs .These studies not only advance our fundamental understanding chemistry but also accelerate development new treatments human diseases .

In conclusion,4 ethoxy N{3 methyl 2 oxo 1 azatricyclo63100^{44 12}dodeca468(12) trien 6 yl}benzamide (CAS No .89841 09794) represents significant achievement pharmaceutical chemistry .Its intricate structure promising biological activity position it forefront drug discovery efforts .Further research will undoubtedly uncover more about potential therapeutic applications this fascinating molecule ,contributing improving human health future generations .